Cas no 2228558-52-7 (1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol
• CAS No: 2228558-52-7
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6041464
• PubChem ID: 165682626
• Update Time: 2025-05-23

1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol
• 2228558-52-7
• 1-[(3-bromopyridin-4-yl)methyl]cyclopropan-1-ol
• EN300-1906449

• Inchi： 1S/C9H10BrNO/c10-8-6-11-4-1-7(8)5-9(12)2-3-9/h1,4,6,12H,2-3,5H2
• InChI Key： HYAMXVKTKWXWFG-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC1(CC1)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol

1-(3-Bromopyridin-4-yl)methylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol, identified by the CAS number 2228558-52-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its intriguing properties and versatile applications.

The molecular structure of 1-(3-bromopyridin-4-yl)methylcyclopropan-1-ol consists of a cyclopropane ring attached to a pyridine derivative, with a bromine atom at the 3-position of the pyridine ring. This configuration imparts distinctive electronic and steric properties, making it a valuable substrate for further chemical modifications. The presence of the cyclopropane ring introduces strain, which can be harnessed in various synthetic transformations, while the pyridine moiety offers opportunities for functionalization and coordination chemistry.

Recent studies have highlighted the potential of 1-(3-bromopyridin-4-yl)methylcyclopropane in drug discovery and development. Its unique structure allows for interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its role in inhibiting specific enzymes and receptors, which could lead to novel treatments for various diseases.

In addition to its biological applications, this compound has found utility in materials science. The combination of the cyclopropane ring and the pyridine derivative provides a platform for designing advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing coordination polymers and metal organic frameworks (MOFs), which are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1-(3-bromopyridin-4-yllmethylcyclopropane involves a series of well-established organic reactions. Starting from bromopyridine derivatives, chemists employ methods such as nucleophilic substitution and cycloaddition reactions to construct the desired molecule. These synthetic routes are not only efficient but also scalable, making them suitable for both laboratory research and industrial production.

The chemical stability of this compound is another aspect that has been extensively studied. Under various conditions, including thermal and oxidative environments, the molecule demonstrates remarkable resilience due to its robust cyclopropane core and electron-withdrawing substituents. This stability is advantageous for applications where long-term performance is critical.

In terms of spectroscopic analysis, techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These analyses provide insights into its electronic environment and bonding characteristics, further aiding in understanding its reactivity and behavior in different chemical systems.

The integration of computational chemistry has also played a pivotal role in advancing our understanding of this compound's properties. By utilizing density functional theory (DFT) calculations, researchers have been able to predict its electronic structure, reactivity profiles, and potential interactions with other molecules. Such computational studies complement experimental findings and guide future research directions.

In conclusion, 1-(3-bromopyridin-4-yllmethylcyclopropane, with its distinctive structure and versatile applications across multiple disciplines, represents an exciting area of research in contemporary chemistry. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovations.